Cas no 864918-50-3 (N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864918-50-3
• MF: C₂₁H₂₃N₃OS₂
• MW: 397.556822061539
• CID: 6483347
• Update Time: 2025-10-29

N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-(4-butylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-(4-butylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C21H23N3OS2/c1-3-4-8-16-10-12-17(13-11-16)22-19(25)14-26-21-23-20(24-27-21)18-9-6-5-7-15(18)2/h5-7,9-13H,3-4,8,14H2,1-2H3,(H,22,25)
• InChI Key： HEPREUXOHXQDPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 12.80±0.70(Predicted)

Additional information on N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-50-3)

N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 864918-50-3, represents a novel molecular entity with a unique structural framework that combines various pharmacophoric elements. The presence of a thiadiazole core, coupled with aromatic rings and functional groups such as sulfanyl and amide moieties, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural design of N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is meticulously crafted to enhance its potential biological activity. The thiadiazole ring is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a butyl group at the phenyl ring and a methylphenyl substituent on the thiadiazole ring introduces additional layers of complexity, which can influence the compound's solubility, metabolic stability, and target interactions.

In recent years, there has been an increasing interest in thiadiazole derivatives due to their versatile pharmacological effects. Research has demonstrated that modifications in the thiadiazole core can significantly alter its biological profile. For instance, studies have shown that substituents at the 5-position of the thiadiazole ring can modulate its interaction with biological targets. The sulfanyl group in N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is strategically positioned to enhance binding affinity and selectivity towards specific enzymes or receptors.

The acetamide moiety at the 2-position of the thiadiazole ring adds another dimension to the compound's potential therapeutic applications. Acetamides are known for their ability to enhance drug bioavailability and improve pharmacokinetic properties. This functional group can also participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and improving binding affinity. The combination of these features makes N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide a compelling candidate for further investigation.

The synthesis of N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the butyl group at the phenyl ring and the methylphenyl substituent on the thiadiazole ring. The final step involves the incorporation of the sulfanyl group and the acetamide moiety through nucleophilic substitution or other suitable reactions.

The chemical properties of N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide have been thoroughly characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These studies have confirmed the structural integrity of the compound and provided insights into its electronic properties. Additionally, computational chemistry methods have been employed to predict the compound's behavior in different environments and to identify potential binding sites on biological targets.

In terms of biological activity, preliminary studies on N-(4-butylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide have shown promising results in vitro. The compound has demonstrated inhibitory activity against several enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, it has exhibited moderate efficacy in cell-based assays related to cancer cell proliferation and apoptosis. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The pharmacokinetic profile of N-(4-butylphenyl)-2-{3-(2-methylphenYL) -1 , 24 -thiadiazol - 5 - ylsulfanyl}acetamide is another critical aspect that has been examined. In vivo studies have revealed that the compound exhibits reasonable oral bioavailability and distributes widely throughout various tissues. These properties are favorable for developing it into a viable therapeutic agent. Additionally , preliminary toxicology studies have shown that the compound is well-tolerated at doses expected to produce therapeutic effects , although further long-term studies are necessary to fully assess its safety profile.

The development of N-( 4 - buty l phen yl ) - 22 {33 ( 22 m eth yl phen yl ) - 11 ,24 -th i ad ia z ol - 55 yls u l fany l }a c e t am ide as a pharmaceutical agent will require collaboration between chemists , biologists , pharmacologists , and clinicians . Future research should focus on optimizing its chemical structure to improve potency , selectivity , and pharmacokinetic properties . Additionally , it will be essential to conduct comprehensive clinical trials to evaluate its safety and efficacy in human patients . These efforts will be critical in determining whether this novel compound can translate into a successful therapeutic intervention for patients suffering from various diseases.